Cas no 548458-05-5 (7-Fluoro-4-nitro-1H-indole)

7-Fluoro-4-nitro-1H-indole structure

Product name:7-Fluoro-4-nitro-1H-indole

CAS No:548458-05-5

MF:C₈H₅N₂O₂F

MW:180.1359

MDL:MFCD25460309

CID:1591888

PubChem ID:59999340

7-Fluoro-4-nitro-1H-indole Chemical and Physical Properties

Names and Identifiers

- 7-Fluoro-4-nitro-1H-indole
- 1H-Indole, 7-fluoro-4-nitro-
- CS-0322939
- DPQBBZICAPJZLA-UHFFFAOYSA-N
- F18097
- MFCD25460309
- SCHEMBL6362482
- AKOS025395966
- SY232968
- A870343
- 548458-05-5
- MDL： MFCD25460309
- Inchi： InChI=1S/C8H5FN2O2/c9-6-1-2-7(11(12)13)5-3-4-10-8(5)6/h1-4,10H
- InChI Key： DPQBBZICAPJZLA-UHFFFAOYSA-N
- SMILES： C1=CC(=C2C(=C1[N+](=O)[O-])C=CN2)F

Computed Properties

Exact Mass: 180.03355
Monoisotopic Mass: 180.03350557g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 0
Complexity: 219
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 61.6Å²

Experimental Properties

PSA: 58.93

7-Fluoro-4-nitro-1H-indole Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PB96896-250MG	7-fluoro-4-nitro-1H-indole	548458-05-5	95%	250MG	￥ 2,448.00	2023-04-13
eNovation Chemicals LLC	D918662-1g	7-Fluoro-4-nitro-1H-indole	548458-05-5	95%	1g	$1090	2023-09-01
Chemenu	CM238087-1g	7-Fluoro-4-nitro-1H-indole	548458-05-5	95%	1g	$898	2021-08-04
eNovation Chemicals LLC	D516443-1g	1H-Indole, 7-fluoro-4-nitro-	548458-05-5	95%	1g	$668	2024-06-05
TRC	F170020-2.5mg	7-Fluoro-4-nitro-1H-indole	548458-05-5		2.5mg	$ 50.00	2022-06-05
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PB96896-1.0g	7-fluoro-4-nitro-1H-indole	548458-05-5	95%	1.0g	￥6106.0000	2024-07-21
eNovation Chemicals LLC	D516443-1g	1H-Indole, 7-fluoro-4-nitro-	548458-05-5	95%	1g	$668	2025-02-25
eNovation Chemicals LLC	D516443-5g	1H-Indole, 7-fluoro-4-nitro-	548458-05-5	95%	5g	$2108	2025-02-25
eNovation Chemicals LLC	D516443-250mg	1H-Indole, 7-fluoro-4-nitro-	548458-05-5	95%	250mg	$238	2025-02-25
eNovation Chemicals LLC	D516443-1g	1H-Indole, 7-fluoro-4-nitro-	548458-05-5	95%	1g	$668	2025-02-28

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

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Recommended suppliers

Amadis Chemical Company Limited

(CAS:548458-05-5)7-Fluoro-4-nitro-1H-indole

Purity:99%

Quantity:5g

Price ($):2485.0